methyl (4-(N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl]phenyl]carbamate
• InChI: InChI=1S/C17H17F3N2O5S/c1-27-15(23)22-13-7-9-14(10-8-13)28(25,26)21-11-16(24,17(18,19)20)12-5-3-2-4-6-12/h2-10,21,24H,11H2,1H3,(H,22,23)
• InChI Key: JDCRYGDGFUMTJS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O
• Molecular Formula: C17H17F3N2O5S
• Molecular Weight: 418.4 g/mol

Description

“Methyl (4-(N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)sulfamoyl)phenyl)carbamate” is a complex organic compound. It appears to contain a trifluoromethyl group, which is a common feature in many pharmaceuticals. The compound belongs to the class of organic compounds known as benzamides, which are organic compounds containing a carboxamido substituent attached to a benzene ring.

Synthesis Analysis

The synthesis of such compounds often involves the use of organofluorine chemistry, which is a unique branch of organic chemistry due to the bizarre behaviors exhibited by fluorine incorporation in organic molecules. A bacteria strain with 3,3,3-trifluoro-2-hydroxy-2-methylpropanamide-degrading ability was identified as Burkholderia phytofirmans ZJB-15079, from which a novel amidase was cloned and demonstrated to be capable of kinetic resolution of rac-3,3,3-trifluoro-2-hydroxy-2-methylpropanamide to optically pure ®-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid.

Scientific Research Applications

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Organic Synthesis and Chemical Properties

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Fluorine Chemistry and Agrochemicals

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Computational Chemistry and Molecular Modeling

Processes | FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 YearsSynthesis of indole derivatives as prevalent moieties present in selected alkaloids[Secondary amides of ®-